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6-Isothiocyanatobenzo[a]pyrene 6-Isothiocyanatobenzo[a]pyrene
Brand Name: Vulcanchem
CAS No.: 152832-13-8
VCID: VC21100570
InChI: InChI=1S/C21H11NS/c23-12-22-21-17-7-2-1-6-15(17)16-10-8-13-4-3-5-14-9-11-18(21)20(16)19(13)14/h1-11H
SMILES: C1=CC=C2C(=C1)C3=C4C(=C2N=C=S)C=CC5=CC=CC(=C54)C=C3
Molecular Formula: C21H11NS
Molecular Weight: 309.4 g/mol

6-Isothiocyanatobenzo[a]pyrene

CAS No.: 152832-13-8

Cat. No.: VC21100570

Molecular Formula: C21H11NS

Molecular Weight: 309.4 g/mol

* For research use only. Not for human or veterinary use.

6-Isothiocyanatobenzo[a]pyrene - 152832-13-8

Specification

CAS No. 152832-13-8
Molecular Formula C21H11NS
Molecular Weight 309.4 g/mol
IUPAC Name 6-isothiocyanatobenzo[a]pyrene
Standard InChI InChI=1S/C21H11NS/c23-12-22-21-17-7-2-1-6-15(17)16-10-8-13-4-3-5-14-9-11-18(21)20(16)19(13)14/h1-11H
Standard InChI Key ZAZCYCBTCXZZQX-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C3=C4C(=C2N=C=S)C=CC5=CC=CC(=C54)C=C3
Canonical SMILES C1=CC=C2C(=C1)C3=C4C(=C2N=C=S)C=CC5=CC=CC(=C54)C=C3

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